Highly electrophilic, readily available, and inexpensive PCl3 and POCl3 are the most important feedstocks for producing organophosphorus compounds. However, the high risk of overreactions and other safety issues in these reactions remain problematic. This review describes recently reported continuous-/micro-flow technologies that have solved these problems.

The first near IR fluorescent probe for the chemoselective and enantioselective recognition of arginine in aqueous solution is reported in this work. This probe also allows visual discrimination of the arginine enantiomers because of its fast and distinct color change upon interaction with the substrate.

In this work, 5-SIDipp [SIDipp = 1,3-bis(2,6-diisopropylphenyl)-imidazolin-2-ylidene] (1) derived Chichibabin's hydrocarbon with an octafluorobiphenylene spacer (3) has been reported. The addition of two equivalents of 5-SIDipp with decafluorobiphenyl in presence of BF3 gives the double C-F bond activated imidazolium salt with two tetrafluoroborate anions, 2. Further reduction of 2 gives the fluorine substituted 5-SIDipp based Chichibabin’s hydrocarbon, 3. Quantum chemical calculations suggested a singlet state of 3 with a singlet–triplet energy gap (ΔES-T) of 3.7 kcalmol-1, which is substantially lower with respect to the hydrogen substituted NHC-based Chichibabin’s hydrocarbons (10.7 kcalmol-1, B3LYP). As a result, the diradical character (y) of 3 (y = 0.62) is also noticeably higher than the hydrogen substituted CHs (y = 0.41-0.43). The ∆ES-T was found to be higher in CASSCF (22.24 kcal mol-1) and CASPT2 (11.17 kcalmol-1) for 3 and the diradical character is 43.59%.

Aurophilic, OH⋅⋅⋅N hydrogen bonding and π-π interactions governed the supramolecular assemblies in the solid state of two new dicyanoaurate(I)-based Mn(II) complexes with auxiliary bis-pyridine ligands